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Compound of Interest

Compound Name: 3-(Dimethylamino)propanenitrile

Cat. No.: B047339

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Dimethylamino)propanenitrile, also known as DMAPN, is a bifunctional organic compound
featuring a tertiary amine and a nitrile group.[1] This unique structure makes it a versatile
building block and precursor in a multitude of applications, including the synthesis of
pharmaceuticals, agrochemicals, and polymers.[2][3] This technical guide provides a
comprehensive overview of its chemical properties, synthesis, applications, and safety
information, with a focus on experimental details and underlying mechanisms relevant to

research and development.

Chemical and Physical Properties

3-(Dimethylamino)propanenitrile is a colorless to yellow, water-soluble liquid.[1][4] A
summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 3-(Dimethylamino)propanenitrile
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Property Value Reference(s)
CAS Number 1738-25-6 [1]

Molecular Formula CsHioN2 [4]

Molecular Weight 98.15 g/mol [4]
Appearance Colorless to yellow liquid [11[4]

Melting Point -44.3 °C [1][4]

Boiling Point 171-172 °C [1114]

Density 0.87 g/lcmd at 20 °C [1][4]

Flash Point 62 °C (143.6 °F) [5]

Solubility Water-soluble [11[4]

Refractive Index (n20/D)

1.426

[6]

Synthesis and Purification
Synthesis: Michael Addition of Dimethylamine to

Acrylonitrile

The primary industrial and laboratory synthesis of 3-(dimethylamino)propanenitrile involves

the Michael addition of dimethylamine to acrylonitrile.[7]

Experimental Protocol: Lab-Scale Synthesis

Materials:

Acrylonitrile

Ice bath

tube)

Dimethylamine (aqueous solution or gas)

Round-bottom flask equipped with a magnetic stirrer and a dropping funnel (or gas inlet
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« Distillation apparatus
Procedure:

e To a round-bottom flask containing a chilled solution of dimethylamine, slowly add
acrylonitrile dropwise from the dropping funnel. If using gaseous dimethylamine, bubble it
through chilled acrylonitrile.

e Maintain the reaction temperature below 10°C using an ice bath to control the exothermic
reaction.

 After the addition is complete, allow the mixture to stir at room temperature for several hours
to ensure the reaction goes to completion.

The crude product is then purified by fractional distillation.[1]

Purification: Fractional Distillation

Due to its relatively high boiling point and potential impurities, fractional distillation is the
recommended method for purifying 3-(dimethylamino)propanenitrile.[1]

Experimental Protocol: Fractional Distillation

Apparatus:

« Distillation flask

e Fractionating column (e.g., Vigreux or packed column)
e Condenser

e Receiving flask

e Heating mantle

e Thermometer

Procedure:
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o Assemble the fractional distillation apparatus.

e Place the crude 3-(dimethylamino)propanenitrile in the distillation flask with boiling chips.
o Heat the flask gently.

e Collect the fraction that distills at 171-173 °C.[5]

» Monitor the temperature closely to ensure a clean separation from lower and higher boiling
impurities.

Key Reactions and Applications

The dual functionality of 3-(dimethylamino)propanenitrile allows for a variety of chemical
transformations, making it a valuable intermediate in several fields.

Reduction to 3-Dimethylaminopropylamine

The nitrile group can be readily reduced to a primary amine, yielding 3-
dimethylaminopropylamine, a crucial intermediate in the synthesis of pharmaceuticals.

Experimental Protocol: Hydrogenation of 3-(Dimethylamino)propanenitrile[8]

Materials:

3-(Dimethylamino)propanenitrile

Sponge Nickel catalyst (e.g., Raney Nickel)

Autoclave reactor

Hydrogen gas

Sodium hydroxide or potassium hydroxide solution
Procedure:

o Charge a one-liter autoclave reactor with a slurry of the sponge nickel catalyst in water and
3-dimethylaminopropylamine.
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e Add 265 mL of 100% 3-dimethylaminopropylamine and 6 mL of a 25% (wt.) caustic solution
(e.g., a 50:50 blend of sodium hydroxide and potassium hydroxide).

o Seal the reactor, turn on the agitator, and heat to 60°C.
e Purge the autoclave three times with nitrogen, followed by three purges with hydrogen.

» Pressurize the reactor to approximately 7.8 atm with hydrogen and increase the temperature
to 90°C.

o Feed 3-(dimethylamino)propanenitrile into the autoclave at a controlled rate (e.g., 5
mL/minute).

e Maintain the pressure and temperature throughout the reaction.

 After the reaction is complete, cool the reactor and filter the catalyst to isolate the 3-
dimethylaminopropylamine product.

Application in Drug Development

3-Dimethylaminopropylamine, derived from 3-(dimethylamino)propanenitrile, is a key
building block in the synthesis of the selective serotonin reuptake inhibitor (SSRI)
antidepressant, Citalopram.
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Caption: Synthetic pathway from 3-(Dimethylamino)propanenitrile to Citalopram.

Similarly, derivatives of this compound are utilized in the synthesis of local anesthetics like
Procaine.[9]

Use as a Catalyst in Polyurethane Foam Production

The tertiary amine group in 3-(dimethylamino)propanenitrile allows it to act as a catalyst in
the production of polyurethane foams.[3] It primarily promotes the reaction between isocyanate
and water (blowing reaction), which generates carbon dioxide gas, leading to foam expansion.

[3]
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Caption: Role of 3-(Dimethylamino)propanenitrile in polyurethane foam formation.

Toxicological Profile and Putative Mechanisms

Exposure to 3-(dimethylamino)propanenitrile can lead to neurological and urological
disorders.[1][4]

Neurotoxicity

One of the proposed mechanisms for the neurotoxicity of 3-(dimethylamino)propanenitrile is
the inhibition of acetylcholinesterase (AChE).[1] AChE is a critical enzyme that breaks down the
neurotransmitter acetylcholine in the synaptic cleft. Inhibition of AChE leads to an accumulation
of acetylcholine, resulting in overstimulation of cholinergic receptors and subsequent
neurotoxic effects.
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Caption: Proposed neurotoxicity mechanism via acetylcholinesterase inhibition.

Urological Toxicity

The urological effects of 3-(dimethylamino)propanenitrile are often manifested as cystitis

(inflammation of the bladder).[10] While the specific signaling pathway for this compound is not

fully elucidated, chemically induced cystitis generally involves damage to the bladder
urothelium, triggering an inflammatory cascade. This can lead to the release of pro-
inflammatory cytokines and recruitment of immune cells, resulting in bladder dysfunction.[11]
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Caption: General proposed mechanism for chemically induced cystitis.

Safety and Handling

3-(Dimethylamino)propanenitrile is a hazardous substance and should be handled with
appropriate safety precautions. A summary of its hazard classifications is provided in Table 2.

Table 2: Hazard Identification
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Hazard Class Category
Acute Toxicity, Oral 4
Acute Toxicity, Dermal 4
Skin Corrosion/Irritation 2
Serious Eye Damage/Eye Irritation 2
Flammable liquids 4

Safety Recommendations:

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

e Handle in a well-ventilated area or under a fume hood.
e Avoid contact with skin, eyes, and clothing.
o Keep away from heat, sparks, and open flames.

» Store in a cool, dry, and well-ventilated place.

Conclusion

3-(Dimethylamino)propanenitrile is a chemical of significant interest due to its versatile
reactivity and wide range of applications, particularly as an intermediate in the synthesis of
pharmaceuticals and as a catalyst. Its synthesis and purification are well-established
procedures. However, its potential for neurotoxicity and urological toxicity necessitates careful
handling and further research into its precise mechanisms of action. This guide provides a
foundational understanding for researchers and professionals working with this compound,
highlighting its utility while emphasizing the importance of safety and awareness of its
toxicological properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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